N-(Benzyloxycarbonyl)-L-beta-chloroalanine Methyl Ester

• IUPAC Name: methyl (2R)-3-chloro-2-(phenylmethoxycarbonylamino)propanoate
• InChI: InChI=1S/C12H14ClNO4/c1-17-11(15)10(7-13)14-12(16)18-8-9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3,(H,14,16)/t10-/m0/s1
• InChI Key: UQUQXYVMAKOZMV-JTQLQIEISA-N
• Canonical SMILES: COC(=O)C(CCl)NC(=O)OCC1=CC=CC=C1
• Isomeric SMILES: COC(=O)[C@H](CCl)NC(=O)OCC1=CC=CC=C1
• Molecular Formula: C12H14ClNO4
• DSSTOX Substance ID: DTXSID10676270
• Molecular Weight: 271.69 g/mol
• CAS RN: 62107-38-4

Description

“N-(Benzyloxycarbonyl)-L-beta-chloroalanine Methyl Ester” is a chemical compound. Its Chinese name is Z-L-丙氨酸甲酯 and its English name is L-Alanine, N-[(phenylmethoxy)carbonyl]-, methyl ester. It has a molecular formula of C12H15NO4 and a molecular weight of 237.25.

Synthesis Analysis

The synthesis of such compounds often involves the reaction of carboxylic acids with alcohols. In a study, it was found that the reaction involves consecutive reactions of Z-L-Asp and L-Phe-OMe with the enzyme and with the Z-L-Asp–enzyme complex, with the second reaction being the rate-determining step.

Molecular Structure Analysis

The structure of similar esters has been confirmed by single crystal X-ray diffraction data. They crystallize in the orthorhombic space group P212121 with unit cell dimensions.

Chemical Reactions Analysis

Esters undergo various reactions. They are less reactive toward nucleophiles than either acid chlorides or anhydrides. An ester is hydrolyzed, either by aqueous base or aqueous acid, to yield a carboxylic acid plus an alcohol.

Physical And Chemical Properties Analysis

Esters are polar but have no hydrogen atom attached directly to an oxygen atom. They are therefore incapable of engaging in intermolecular hydrogen bonding with one another and thus have considerably lower boiling points than their isomeric carboxylic acids counterparts.

Scientific Research Applications

Catalysis and Zeolite Chemistry

• Promotion of Methanol Dehydration to Dimethyl Ether (DME) : Methyl carboxylate esters, including the potent methyl n-hexanoate promoter, enhance low-temperature methanol dehydration to DME using zeolite catalysts. Specifically, medium-pore zeolite H-ZSM-5 (MFI) serves as the catalyst in this process. The reaction involves bimolecular interactions between methanol and ester species adsorbed at the catalyst’s active sites, leading to DME formation. .

Organic Synthesis and Antibacterial Activity

• Synthesis of Methyl (2R)-2-benzamido-2-{[(1R)-2-methoxy-2-oxo-phenylethyl]amino}acetate : This compound is synthesized via N-alkylation of methyl α-azido glycinate N-benzoylated with methyl 2-amino-phenylacetate. Spectroscopic techniques (1H-NMR, 13C-NMR, MS, and elemental analysis) confirm its structure. .

Peptide Chemistry and Pharmacophores

• Amino Acid Derivatives and Peptidomimetics : Amino acid derivatives play a crucial role in medicinal chemistry. They serve as starting points for peptide synthesis and contribute to various therapeutic effects, including antimicrobial properties. The heterocyclic α-amino acid framework is essential in biologically active agents. .

Mechanism of Action

Target of Action

Similar compounds have been known to interact with enzymes such as thermolysin .

Mode of Action

A related compound, n-benzyloxycarbonyl-l-aspartic acid, has been studied for its interaction with thermolysin . It was found that the reaction involves consecutive reactions of Z-L-Asp and L-Phe-OMe with the enzyme and with the Z-L-Asp–enzyme complex, with the second reaction being the rate-determining step . This could provide some insight into the potential mode of action of N-(Benzyloxycarbonyl)-L-beta-chloroalanine Methyl Ester.